Cas no 59953-98-9 (1-oxidoquinolin-1-ium-3-ol)

• Product Name: 1-oxidoquinolin-1-ium-3-ol
• CAS No: 59953-98-9
• MF: C₉H₇NO₂
• MW: 161.157382249832
• CID: 1617801
• PubChem ID: 595234
• Update Time: 2025-04-21

1-oxidoquinolin-1-ium-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-oxidoquinolin-1-ium-3-ol
• 3-Quinolinol 1-oxide
• CTK1D8979
• AC1LC6K0
• SureCN4164409
• 3-hydroxyquinoline N-oxide
• 3-hydroxyquinoline-1-oxide
• SCHEMBL4164409
• 59953-98-9
• DTXSID80344232
• DB-083010
• 3-Hydroxyquinoline 1-oxide

• Inchi： 1S/C9H7NO2/c11-8-5-7-3-1-2-4-9(7)10(12)6-8/h1-6,11H
• InChI Key： WXOCAKHNPIOFBW-UHFFFAOYSA-N
• SMILES： OC1=C[N+](=C2C=CC=CC2=C1)[O-]

Computed Properties

• Exact Mass: 161.04800
• Monoisotopic Mass: 161.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 45.7Ų

Experimental Properties

• PSA: 45.69000
• LogP: 1.97390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroxyquinolines